Cas no 4163-60-4 ([(2R,3S,4S,5R,6S)-3,4,5,6-tetrakis(acetyloxy)oxan-2-yl]methyl acetate)

• Product Name: [(2R,3S,4S,5R,6S)-3,4,5,6-tetrakis(acetyloxy)oxan-2-yl]methyl acetate
• CAS No: 4163-60-4
• MF: C₁₆H₂₂O₁₁
• MW: 390.339286327362
• MDL: MFCD00063259
• CID: 44801
• PubChem ID: 24848130
• Update Time: 2025-07-14

[(2R,3S,4S,5R,6S)-3,4,5,6-tetrakis(acetyloxy)oxan-2-yl]methyl acetate Chemical and Physical Properties

Names and Identifiers

• Beta-D-Galactose pentaacetate
• 1,2,3,4,6-Pentaacetyl-beta-D-galactose
• Penta-O-acetyl-beta-D-galactopyranose
• (2S,3R,4S,5S,6R)-6-(Acetoxymethyl)tetrahydro-2H-pyran-2,3,4,5-tetrayl tetraacetate
• .β.-D-Galactopyranose pentaacetate
• 1,2,3,4,6-penta-O-acetyl-b-D-galactopyranose
• 1,2,3,4,6-PENTA-O-ACETYL-BETA-D-GALACTOSE
• Penta-O-acetyl-β-D-galactopyranose
• B-D-GALACTOSE PENTAACETATE
• D-Galactose pentaacetate
• PENTAACETYL-SS-D-GALACTOSE
• penta-O-acetyl-D-galactose
• SS-D-GALACTOSE PENTAACETATE
• β-D-Galactose Pentaacetate
• 1,2,3,4,6-Penta-O-acetyl-beta-D-galactopyranose
• [(2R,3S,4S,5R,6S)-3,4,5,6-tetrakis(acetyloxy)oxan-2-yl]methyl acetate
• beta-D-Galactose pentaacetate,98%
• F20333
• DTXSID20883736
• 1,2,3,4,6-Penta-O-acetyl-.beta.-d-galactopyranose
• Galactopyranose, pentaacetate, .beta.-D-
• 4163-60-4
• Penta-O-acetyl-.beta.-d-galactopyranose
• NSC 170188
• .beta.-Pentaacetylgalactose
• [(2R,3S,4S,5R,6S)-3,4,5,6-tetraacetyloxyoxan-2-yl]methyl acetate
• MFCD00063259
• Pentaacetyl-.beta.-d-galactose
• .beta.-D-Galactopyranose, pentaacetate
• beta-D-Galactosepentaacetate
• 1,2,3,4,6-Penta-O-acetyl-.beta.-d-galactose
• beta-D-Galactose pentaacetate (VAN)
• SCHEMBL133205
• d-galactosepenta-acetate
• beta-D-Galactopyranose, pentaacetate
• NSC 119334
• NS00083481
• G0247
• NSC 1353
• G-1781
• beta -D-Galactose pentaacetate
• Galactopyranose, pentaacetate, beta-D-
• (2S,3R,4S,5S,6R)-6-(acetoxymethyl)tetrahydro-2H-pyran-2,3,4,5-tetrayltetraacetate
• .beta.-D-Galactopyranose, 1,2,3,4,6-pentaacetate
• .beta.-D-Galactose pentaacetate
• AI3-19585
• .beta.-D-Galactopyranose pentaacetate
• 1,2,3,4,6-penta-o-acetylgalactopyranose
• -D-Galactose pentaacetate
• beta-D-Galactose pentaacetate, 98%
• beta-Penta-O-acetyl-D-galactopyranose
• AC-24182
• 2,3,4,6-Tetraacetyl-I(2)-acetyl-D-galaktose
• beta-D-Galactopyranose, 1,2,3,4,6-pentaacetate
• Q63409498
• EINECS 224-008-0
• AKOS015924810
• AMY24720
• beta-D-Galactopyranose pentaacetate
• FS-3978
• CS-0098362
• HY-W039923
• 1,2,3,4,6-Penta-O-acetyl-ss-D-galactopyranose

• MDL： MFCD00063259
• Inchi： 1S/C16H22O11/c1-7(17)22-6-12-13(23-8(2)18)14(24-9(3)19)15(25-10(4)20)16(27-12)26-11(5)21/h12-16H,6H2,1-5H3/t12-,13+,14+,15-,16-/m1/s1
• InChI Key： LPTITAGPBXDDGR-LYYZXLFJSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@H]([C@H]1COC(C)=O)OC(C)=O)OC(C)=O)OC(C)=O)OC(C)=O
• BRN： 98853

Computed Properties

• Exact Mass: 390.11600
• Monoisotopic Mass: 390.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 27
• Rotatable Bond Count: 11
• Complexity: 599
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 141

Experimental Properties

• Color/Form: White powder
• Density: 1.3984 (rough estimate)
• Melting Point: 143.0 to 146.0 deg-C
• Boiling Point: 435.58°C (rough estimate)
• Flash Point: 188.1 ºC
• Refractive Index: 23.5 ° (C=2, MeOH)
• Solubility: methanol: 50 mg/mL, clear
• Water Partition Coefficient: Soluble in methanol (50 mg/ml), chloroform, and water.
• PSA: 140.73000
• LogP: -0.36740
• Solubility: Soluble in methanol
• Specific Rotation: 25 º (c=10,CHCl3,on dry ba)

[(2R,3S,4S,5R,6S)-3,4,5,6-tetrakis(acetyloxy)oxan-2-yl]methyl acetate Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• WGK Germany：1
• Hazard Category Code： S24/25:Prevent skin and eye contact.
• Safety Instruction： S24/25
• Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S24/25
• TSCA：Yes
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Pentacarboxylic acids and derivatives